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Compound of Interest

Compound Name: Filapixant

Cat. No.: B607451

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of Filapixant (also known as BAY 1902607), a potent and selective P2X3 receptor
antagonist. Adherence to these guidelines is crucial for ensuring the consistency and
reproducibility of experimental results.

Physicochemical Properties of Filapixant

A comprehensive understanding of Filapixant's properties is essential for its effective use in
research. The following table summarizes key data for this compound.
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Property Source
Synonyms BAY 1902607 [1112113114]
Molecular Weight 521.56 g/mol [1]
Appearance Solid, white to light yellow

Formula C24H26F3Ns03S

CAS Number 1948232-63-0

Solubiliy DMSO: 146.67 mg/mL (281.21

Storage (Powder)

-20°C for up to 3 years

Storage (Solvent)

-80°C for up to 6 months;
-20°C for up to 1 month

Experimental Protocols
Required Materials

Filapixant powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves
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Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro assays.

o Calculate the Required Mass:

o Use the following formula to determine the mass of Filapixant needed: Mass (mg) =
Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001
L x 521.56 g/mol x 1000 = 5.22 mg

e Weighing the Compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated mass of Filapixant powder into the tube.
e Dissolving the Compound:

o Add the appropriate volume of high-purity DMSO to the tube. For a 10 mM stock from 5.22
mg, this would be 1 mL.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for short intervals until it becomes clear. It is noted that hygroscopic DMSO can
significantly impact solubility; therefore, using a newly opened bottle of DMSO is
recommended.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can lead to degradation of the compound,
aliquot the stock solution into smaller, single-use working volumes (e.g., 10-20 pL) in
sterile microcentrifuge tubes.
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o Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Filapixant stock solution.

Calculate Mass

l

Weigh Compound

l

Add DMSO

l

Vortex/Sonicate

Aliquot

l

Store

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.benchchem.com/product/b607451?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for Filapixant stock solution preparation.

Signaling Pathway Context

Filapixant is a selective antagonist of the P2X3 receptor. This receptor is an ATP-gated ion
channel primarily expressed on sensory neurons. Its activation is implicated in various sensory
signaling pathways, including those related to pain and cough.
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Caption: Filapixant's mechanism of action on the P2X3 signaling pathway.

Safety Precautions

+ Always handle Filapixant powder and its solutions in a well-ventilated area, preferably within
a chemical fume hood.
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o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for Filapixant for comprehensive safety and handling
information.

» Avoid inhalation of the powder or contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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